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Compound of Interest

Compound Name: 4,4-Dimethyl-2-pentenoic acid

CAS No.: 16666-45-8

Cat. No.: B3420008

Get Quote

Executive Summary
This guide provides a comparative analysis of Crotonic Acid (trans-2-butenoic acid) and 4,4-
Dimethyl-2-pentenoic Acid (

-tert-butylacrylic acid). While both share the fundamental

-unsaturated carboxylic acid motif, they represent opposite ends of the steric spectrum.

Crotonic Acid serves as the baseline "accessible electrophile," exhibiting standard reactivity

profiles in conjugate additions and metabolic pathways.

4,4-Dimethyl-2-pentenoic Acid acts as a "sterically shielded electrophile." The bulky tert-

butyl group at the

-position imposes a severe steric penalty, drastically retarding nucleophilic attack and
altering the thermodynamic landscape of its derivatives.

This comparison is critical for medicinal chemists designing Michael acceptors for covalent

inhibition or metabolic stability.
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Molecular Architecture & Physiochemical
Properties[2][3]
The defining difference lies in the substituent at the

-carbon (C3).

Feature Crotonic Acid
4,4-Dimethyl-2-pentenoic
Acid

Structure

-Substituent

Methyl (

)

tert-Butyl (

)

Steric Bulk (A-value) ~1.70 kcal/mol > 4.5 kcal/mol

Electronic Effect +I (Weak Donor) +I (Strong Donor)

pKa (Predicted) 4.69 ~5.0 - 5.2 (Less Acidic)

Boiling Point 185°C ~215°C (Est.)

Primary Reactivity Michael Acceptor, Dienophile
Sterically Hindered

Electrophile

Structural Visualization
The tert-butyl group in 4,4-dimethyl-2-pentenoic acid creates a "cone of protection" around

the

-carbon, preventing the approach of nucleophiles perpendicular to the

-system (the Burgi-Dunitz trajectory).

Reactivity Profile 1: Nucleophilic Conjugate Addition
(Michael Addition)
This is the most significant differentiator. The Michael addition requires the nucleophile to

attack the
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-carbon.[1]

Mechanism & Steric Impact[1][6][7]
Crotonic Acid: The small methyl group offers minimal resistance. Nucleophiles (thiols,

amines) readily attack the

-carbon to form the enolate intermediate.[1]

4,4-Dimethyl-2-pentenoic Acid: The bulky tert-butyl group effectively blocks the trajectory

of incoming nucleophiles. The transition state energy (

) is significantly elevated due to severe steric repulsion between the nucleophile and the
methyl groups of the tert-butyl moiety.

Comparative Kinetics
In standard Michael additions (e.g., with Glutathione or Benzylamine):

Crotonic Acid:

(Fast, quantitative conversion in minutes/hours).

4,4-Dimethyl-2-pentenoic Acid:

(Extremely slow; often requires high pressure, elevated temperature, or Lewis acid catalysis
to proceed).

Figure 1: Reaction Coordinate Diagram for Michael Addition
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Figure 1: The activation energy for nucleophilic attack on 4,4-dimethyl-2-pentenoic acid is

drastically higher due to steric hindrance.
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Reactivity Profile 2: Electrophilic Addition &
Hydrogenation
Hydrogenation ( Addition)

Crotonic Acid: Rapidly hydrogenated using standard catalysts (

, 1 atm

) to form butyric acid. The molecule can lie flat on the catalyst surface.

4,4-Dimethyl-2-pentenoic Acid: Hydrogenation is sluggish. The tert-butyl group prevents

the double bond from achieving optimal planar adsorption on the catalyst surface.

Requirement: Higher pressures (50-100 psi) or more active catalysts (e.g., Rhodium on

Alumina or Crabtree's catalyst) are often necessary to drive the reaction to completion.

Electrophilic Addition ( )
Stereoselectivity: The tert-butyl group locks the conformation, leading to high

diastereoselectivity in electrophilic additions (e.g., bromination), typically favoring the anti-

addition product that minimizes gauche interactions with the tert-butyl group.

Experimental Protocols
Protocol A: Comparative Michael Addition Kinetics
(Thiol Probe)
Objective: To quantify the reactivity difference using a model biological nucleophile

(Cysteamine).

Preparation:

Prepare a 50 mM solution of Crotonic Acid in Phosphate Buffered Saline (PBS, pH 7.4)

with 10% DMSO (Solution A).

Prepare a 50 mM solution of 4,4-Dimethyl-2-pentenoic Acid in PBS/10% DMSO

(Solution B).
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Prepare a 50 mM solution of Cysteamine (freshly prepared) in PBS (Solution C).

Reaction Initiation:

Mix 1 mL of Solution A with 1 mL of Solution C (1:1 molar ratio).

Mix 1 mL of Solution B with 1 mL of Solution C (1:1 molar ratio).

Incubate at 37°C.

Monitoring:

Monitor the disappearance of the

-unsaturated peak (approx. 210-220 nm) via UV-Vis spectroscopy or HPLC (C18 column,
Acetonitrile/Water gradient) at t=0, 10, 30, 60, and 120 minutes.

Expected Result:

Crotonic Acid: >90% conversion within 60 minutes.

4,4-Dimethyl-2-pentenoic Acid: <5% conversion after 120 minutes.

Protocol B: Synthesis of 4,4-Dimethyl-2-pentenoic Acid
(If not commercially available)
Context: This compound is often synthesized via the Knoevenagel condensation or Haloform

reaction of the corresponding ketone, as direct purchase can be expensive.

Starting Material: Pinacolone (3,3-dimethyl-2-butanone).

Step 1 (Condensation): React Pinacolone with Glyoxylic acid (or ethyl glyoxylate) in the

presence of a base (e.g., Piperidine/Acetic Acid).

Note: The steric bulk of the tert-butyl group makes the initial aldol condensation slower

than with acetone.

Step 2 (Dehydration): Acid-catalyzed dehydration yields the
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-unsaturated acid.

Purification: Recrystallization from hexanes. The trans isomer is thermodynamically favored

to avoid steric clash between the tert-butyl and carboxyl groups.

Figure 2: Synthesis Pathway for 4,4-Dimethyl-2-pentenoic Acid
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Figure 2: Synthesis pathway highlighting the formation of the sterically hindered acid.[2]

Applications in Drug Design
Crotonic Acid Motif: Used when covalent engagement is desired. The

acrylamide/crotonamide warhead targets non-catalytic cysteines (e.g., in Afatinib or

Neratinib).

4,4-Dimethyl Motif: Used as a metabolic blocker. The tert-butyl group prevents

-oxidation and Michael addition, increasing the half-life of the parent drug while maintaining
the geometric properties of the double bond. It serves as a "bioisostere" for the crotyl group
when reactivity needs to be suppressed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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